Cas no 1704068-89-2 ((3-(4-Methylpiperidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid)

• Product Name: (3-(4-Methylpiperidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid
• CAS No: 1704068-89-2
• MF: C₁₃H₁₇BF₃NO₂
• MW: 287.085794210434
• MDL: MFCD28384241
• CID: 4674278
• Update Time: 2025-05-24

(3-(4-Methylpiperidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(4-methylpiperidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid
• AM88344
• (3-(4-Methylpiperidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid

• MDL： MFCD28384241
• Inchi： 1S/C13H17BF3NO2/c1-9-2-4-18(5-3-9)12-7-10(13(15,16)17)6-11(8-12)14(19)20/h6-9,19-20H,2-5H2,1H3
• InChI Key： UTQKLQUCWNPURS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(B(O)O)=CC(=C1)N1CCC(C)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• Topological Polar Surface Area: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on (3-(4-Methylpiperidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid

Comprehensive Overview of (3-(4-Methylpiperidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid (CAS No. 1704068-89-2)

(3-(4-Methylpiperidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid (CAS No. 1704068-89-2) is a highly specialized boronic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and 4-methylpiperidine substituents, plays a pivotal role in modern cross-coupling reactions, particularly in Suzuki-Miyaura couplings. Its molecular structure, C13H17BF3NO2, offers exceptional reactivity, making it a valuable building block for synthesizing complex organic molecules.

The growing demand for boronic acid-based intermediates in drug discovery has positioned 1704068-89-2 as a compound of interest. Researchers frequently search for "boronic acid applications in medicinal chemistry" or "Suzuki coupling reagents," reflecting its relevance in developing kinase inhibitors and other bioactive molecules. The trifluoromethyl group enhances metabolic stability, a feature highly sought after in the design of next-generation pharmaceuticals targeting GPCRs and enzymes.

From a synthetic perspective, (3-(4-Methylpiperidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid exhibits remarkable stability under ambient conditions, addressing common challenges associated with boronic acid storage. This aligns with frequent industry queries about "air-stable boronic acids" and "handling sensitive organoboron compounds." Its crystalline form allows for precise stoichiometric control in reactions, a critical factor for high-throughput screening workflows.

The compound's 4-methylpiperidine moiety contributes to enhanced solubility in both aqueous and organic media, a property frequently discussed in forums about "improving drug-like properties." This characteristic makes 1704068-89-2 particularly useful in fragment-based drug design, where researchers actively explore "privileged scaffolds for lead optimization." Recent publications highlight its utility in creating allosteric modulators for neurological targets.

Analytical studies of CAS 1704068-89-2 reveal excellent purity profiles (>98% by HPLC), meeting stringent requirements for preclinical development. This data point responds to common quality concerns in searches like "pharma-grade boronic acids" and "impurity control in coupling reactions." The compound's 19F NMR signature at δ -62 ppm provides a distinctive analytical marker, simplifying reaction monitoring.

In material science applications, the electron-withdrawing trifluoromethyl group enables interesting electronic effects in conjugated systems. This has sparked interest in "boronic acid-based OLED materials" and "fluorescent sensors," as evidenced by citation trends. The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature polymerization processes.

Regulatory-compliant documentation for (3-(4-Methylpiperidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid includes comprehensive structure-activity relationship (SAR) data, addressing frequent queries about "SAR of piperidine-containing compounds." The molecular weight of 287.09 g/mol falls within the optimal range for blood-brain barrier penetration, explaining its popularity in CNS drug discovery programs.

Scale-up synthesis of 1704068-89-2 has been optimized to minimize boroxine formation, a common challenge noted in searches for "large-scale boronic acid production." Process chemists have developed robust crystallization protocols that maintain the compound's stability during kilogram-scale manufacturing, crucial for clinical trial material preparation.

The future research trajectory for this compound includes exploration in proteolysis targeting chimeras (PROTACs), responding to the booming interest in "targeted protein degradation" strategies. Its dual functionality as both a hydrogen bond acceptor (via the boronic acid) and donor (through the piperidine nitrogen) makes it particularly versatile in molecular recognition applications.